Cas no 123-96-6 (2-Octanol)

• Product Name: 2-Octanol
• CAS No: 123-96-6
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD00004591
• CID: 36108
• PubChem ID: 24886738
• Update Time: 2025-06-19

2-Octanol Chemical and Physical Properties

Names and Identifiers

• 2-Octanol
• (±)-2-Octanol
• 2-Octanolneat
• DL-2-Octanol
• sec-Caprylic alcohol
• 1-Methyl-1-heptanol
• 1-Methylheptanol
• 1-Methylheptyl Alcohol
• 2-0ctanol
• 2-capryl alcohol
• 2-Hydroxy-n-octane
• Hexyl methyl carbinol
• Methyl hexyl
• n-Octan-2-ol
• sec-caprylic
• sec-Caprylic alcoho
• sec-Caprylic alcohol,Capryl alcohol,Ethyl-N-amylcarbinol
• sec-Octanol
• Octan-2-ol
• FEMA 2801
• OCTANOL-2
• (2RS)-Octanol
• (RS)-2-Octanol
• Hexylmethylcarbinol

• MDL： MFCD00004591
• Inchi： 1S/C8H18O/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3
• InChI Key： SJWFXCIHNDVPSH-UHFFFAOYSA-N
• SMILES： CCCCCCC(O)C
• BRN： 1719325

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless flammable oily liquid with aromatic smell
• Density: 0.819 g/mL at 25 °C(lit.)
• Melting Point: -39°C(lit.)
• Boiling Point: 174-181 °C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.426(lit.)
• Solubility: 1.12g/l
• Water Partition Coefficient: 0.1 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 20.23000
• LogP: 2.33760
• Sensitiveness: Sensitive to humidity
• FEMA: 2055
• Merck: 6752
• Solubility: It is miscible with most organic solvents such as alcohol, ether, aromatic hydrocarbon and fatty hydrocarbon, and slightly soluble in water.

2-Octanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1987
• WGK Germany：2
• Hazard Category Code： 41-52
• Safety Instruction： S24/25-S36-S26
• RTECS：RH0795000
• Hazardous Material Identification：
• Explosive Limit：0.80-7.40%(V)
• TSCA：Yes
• HazardClass：8
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38; R25
• Safety Term：S24/25-S36-S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Octanol

Chemical Profile of 2-Octanol (CAS No: 123-96-6)

2-Octanol, with the chemical formula C₈H₁₈O, is a significant organic compound widely recognized for its utility in various industrial and scientific applications. Its molecular structure, featuring an eight-carbon chain with a hydroxyl group at the second carbon position, imparts unique physicochemical properties that make it a valuable intermediate in organic synthesis and a key component in fine chemical manufacturing. This compound, identified by its unique CAS No: 123-96-6, has garnered considerable attention in recent years due to its expanding role in pharmaceuticals, agrochemicals, and specialty materials.

The industrial significance of 2-Octanol (CAS No: 123-96-6) lies in its versatility as a solvent and precursor. It is particularly noted for its ability to dissolve a broad range of non-polar and weakly polar substances, making it an essential solvent in the production of paints, coatings, and adhesives. Additionally, its role as a building block in the synthesis of more complex molecules has positioned it as a critical intermediate in the chemical industry. The compound’s mild odor and relatively low toxicity further enhance its appeal for use in consumer products and industrial processes.

In recent years, advancements in pharmaceutical research have highlighted the potential of 2-Octanol (CAS No: 123-96-6) as a key component in drug formulation and delivery systems. Its ability to enhance the solubility of poorly water-soluble drugs has been exploited to improve bioavailability and therapeutic efficacy. Studies have demonstrated its compatibility with various drug molecules, facilitating the development of novel formulations that address challenges such as poor oral bioavailability. The compound’s stability under various conditions also makes it suitable for inclusion in long-term storage formulations, ensuring sustained drug release.

The agrochemical sector has also recognized the benefits of 2-Octanol (CAS No: 123-96-6), particularly in the formulation of pesticides and herbicides. Its solvent properties enable the efficient blending of active ingredients with inert components, resulting in more effective and stable formulations. Furthermore, research indicates that 2-Octanol (CAS No: 123-96-6) can act as a stabilizer for certain sensitive agrochemical compounds, preventing degradation and ensuring prolonged shelf life. This has been particularly valuable in regions where environmental conditions can accelerate the breakdown of active ingredients.

From a materials science perspective, 2-Octanol (CAS No: 123-96-6) plays a crucial role in the development of specialty polymers and additives. Its incorporation into polymer matrices can enhance flexibility and thermal stability, making it useful in applications ranging from automotive components to electronic devices. The compound’s ability to modify surface properties also makes it valuable for creating functionalized materials with specific interactions or barrier properties. These applications underscore the broad utility of 2-Octanol (CAS No: 123-96-6) across multiple scientific and industrial domains.

Recent studies have explored the environmental impact of 2-Octanol (CAS No: 123-96-6), focusing on its biodegradability and ecological safety. Research suggests that while it is not highly persistent in aquatic environments, its breakdown products can contribute to microbial activity under certain conditions. Efforts are ongoing to optimize industrial processes that utilize 2-Octanol (CAS No: 123-96-6) to minimize environmental release while maintaining efficiency. These efforts align with broader trends toward sustainable chemistry practices that prioritize both performance and ecological responsibility.

The future prospects for 2-Octanol (CAS No: 123-96-6) are promising, driven by ongoing research into novel applications and improved synthesis methods. Innovations in catalytic processes are enabling more efficient production methods that reduce waste and energy consumption. Additionally, exploration into green chemistry alternatives is expected to yield new derivatives or functionalized versions of 2-Octanol (CAS No: 123-96-6) that offer enhanced performance with reduced environmental impact. As scientific understanding continues to evolve, the role of this versatile compound is likely to expand further across diverse industries.

In conclusion,2-Octanol (CAS No: 123-96-6) remains a cornerstone material in modern chemistry due to its multifaceted applications and adaptability. Its contributions to pharmaceuticals, agrochemicals, materials science, and industrial processes highlight its enduring value as both a solvent and an intermediate compound. As research progresses and new technologies emerge,2-Octanol (CAS No: 123-96-6) is poised to continue playing a pivotal role in shaping advancements across multiple scientific disciplines.